Calcibiotic Root Canal Sealer
Description
Properties
CAS No. |
117148-03-5 |
|---|---|
Molecular Formula |
C7H5ClFN3 |
Synonyms |
Calcibiotic Root Canal Sealer |
Origin of Product |
United States |
Chemical Architecture and Constituent Analysis of Calcibiotic Root Canal Sealer
Principal Inorganic and Organic Components
The formulation of CRCS involves a carefully balanced composition of inorganic and organic compounds that react to form a stable, solid matrix. The principal components are a blend of a metal oxide, a phenolic compound, an alkaline earth hydroxide (B78521), and modifying agents.
Zinc Oxide and Eugenol (B1671780) Derivatives
The foundational structure of CRCS is a zinc oxide-eugenol (ZOE) cement. uobaghdad.edu.iq ZOE cements are formed through a chelation reaction. une.edu This process begins when water hydrolyzes zinc oxide to form zinc hydroxide. The zinc hydroxide then reacts with the eugenol, an aromatic organic compound, to form a zinc eugenolate chelate. une.edu This amorphous, resinous matrix encapsulates the unreacted zinc oxide particles, resulting in a hardened cement.
The properties of the final ZOE matrix, such as setting time and plasticity, can be influenced by the powder-to-liquid ratio and the particle size of the zinc oxide. slideshare.net While ZOE sealers have a long history of use, they are known to exhibit some solubility and shrinkage upon setting. nih.gov
Calcium Hydroxide Integration
A defining characteristic of CRCS is the incorporation of calcium hydroxide (Ca(OH)₂). uobaghdad.edu.iqreference.md This addition categorizes it as a calcium hydroxide-containing sealer. dentistchannel.online When set, CRCS contains approximately 14% calcium hydroxide by weight. slideshare.net The integration of calcium hydroxide is intended to leverage its ability to create a highly alkaline environment through the dissociation and release of hydroxyl ions. nih.gov
Research into the ionic activity of CRCS demonstrates its capacity to release calcium ions and maintain an alkaline pH over time. A comparative study measuring these properties in distilled water showed that CRCS consistently maintained a high pH and released a significant concentration of calcium ions over a 30-day period, second only to the sealer Sealapex among the materials tested. nih.gov
Interactive Table: Ionization Properties of CRCS Over Time nih.gov Data represents measurements of sealer samples immersed in distilled water.
| Time Period | pH Level | Ionic Calcium (mg/L) | Total Calcium (mg/L) |
| 1 Hour | 10.32 | 102.6 | 120.4 |
| 24 Hours | 10.88 | 140.2 | 158.6 |
| 15 Days | 11.24 | 165.4 | 182.2 |
| 30 Days | 11.26 | 168.8 | 185.8 |
Role of Eucalyptol (B1671775) and Other Modifiers
The CRCS formulation includes eucalyptol as a modifying agent within its eugenol-based liquid component. uobaghdad.edu.iq Eucalyptol, an essential oil, can act as a plasticizer, influencing the consistency and handling properties of the mixed sealer. Furthermore, its solvent properties are well-documented, and its inclusion may facilitate the removal of the sealer from the root canal system during retreatment procedures. nih.govijeds.com Other modifiers, such as resins, may also be included in ZOE-based formulations to enhance properties like flow and adhesion, though specific additions to CRCS beyond eucalyptol are not extensively detailed in the literature. slideshare.net
Spectroscopic and Diffractional Characterization of Material Phases
The analysis of material phases in a set compound like CRCS involves techniques that can differentiate between its crystalline and amorphous components and identify its chemical structure.
Spectroscopic Analysis : Techniques like Fourier-Transform Infrared Spectroscopy (FTIR) are used to characterize the chemical bonds within a sealer. For CRCS, FTIR analysis would be expected to identify the vibrational bands corresponding to the zinc eugenolate chelate, confirming the setting reaction. It could also detect the characteristic hydroxyl (-OH) group absorptions from calcium hydroxide and identify the organic signatures of eucalyptol and other resinous modifiers. mdpi.compocketdentistry.com
Diffractional Characterization : X-ray Diffraction (XRD) is employed to analyze the crystalline structure of materials. nih.gov In set CRCS, XRD would identify the distinct diffraction patterns of the crystalline components, primarily the unreacted zinc oxide and calcium hydroxide particles distributed throughout the matrix. mdpi.com The amorphous zinc eugenolate matrix itself would not produce sharp diffraction peaks, appearing as a broad halo in the diffraction pattern. This allows for a clear distinction between the filler particles and the set cement matrix. nih.govmdpi.com
Elemental Compositional Analysis Techniques
To determine the elemental makeup of CRCS, researchers typically employ microanalytical techniques, most commonly Scanning Electron Microscopy (SEM) coupled with Energy-Dispersive X-ray Spectroscopy (EDX). researchgate.netwalshmedicalmedia.com
SEM Analysis : SEM provides high-magnification images of the sealer's surface, revealing its topography, the distribution of particles within the matrix, and its microstructure. mdpi.com
EDX Analysis : When paired with SEM, EDX bombards the sample with an electron beam, causing the atoms to emit characteristic X-rays. By analyzing the energy of these X-rays, EDX can identify and quantify the elements present in a specific area of the sample. mdpi.com An EDX analysis of CRCS would be expected to show significant peaks for Zinc (Zn), Oxygen (O), and Calcium (Ca), reflecting its primary components. Carbon (C) would also be present from the organic eugenol and eucalyptol components. mdpi.comresearchgate.net
Interactive Table: Illustrative EDX Elemental Analysis Output for CRCS This table represents the expected elemental weight percentages (wt%) based on the known composition of CRCS and data from similar calcium hydroxide and ZOE-based sealers. researchgate.netwalshmedicalmedia.com
| Element | Symbol | Expected Weight % | Origin in Compound |
| Zinc | Zn | 40 - 50% | Zinc Oxide |
| Oxygen | O | 25 - 35% | Zinc Oxide, Calcium Hydroxide, Eugenol |
| Calcium | Ca | 10 - 15% | Calcium Hydroxide |
| Carbon | C | 5 - 10% | Eugenol, Eucalyptol |
Variations in Formulation and Their Theoretical Impact on Compound Behavior
Variations in the ratios of the constituents of CRCS would theoretically have a significant impact on its physicochemical properties.
Impact of Zinc Oxide to Eugenol Ratio : Altering the powder-to-liquid ratio would directly affect the sealer's viscosity, flow, and setting time. slideshare.net An increase in the proportion of zinc oxide powder would likely lead to a thicker, faster-setting cement, while an excess of eugenol could prolong the setting time and potentially increase the cytotoxicity of the unset material. slideshare.netkoreamed.org
Impact of Calcium Hydroxide Concentration : The concentration of calcium hydroxide (reported as ~14% wt) is critical to the sealer's alkaline potential. slideshare.net Increasing this concentration could enhance the immediate pH and calcium ion release but might also increase the material's solubility, potentially compromising the long-term integrity of the seal. nih.gov Conversely, a lower concentration would diminish its characteristic alkalinity.
Impact of Eucalyptol and Modifiers : Varying the amount of eucalyptol could alter the sealer's working properties. A higher concentration might improve plasticity and ease of removal but could also negatively affect the ultimate compressive strength and dimensional stability of the set sealer. nih.gov
Physicochemical Dynamics: Setting Reactions and Curing Mechanisms
Chemical Reactions Governing the Setting Process of Calcibiotic Root Canal Sealer
The hardening of this compound is not a single reaction but a complex interplay of processes involving its primary components. The setting provides the material with its required physical strength and stability, while the secondary reactions involving calcium hydroxide (B78521) are linked to its therapeutic properties.
Zinc Eugenolate Formation Kinetics
The primary setting reaction of CRCS is based on the classic chemistry of zinc oxide-eugenol (ZOE) cements. nih.govmdpi.com This process involves an acid-base reaction between zinc oxide (the base) and eugenol (B1671780) (an organic acid). mdpi.com The reaction proceeds via chelation, where the zinc ions from zinc oxide react with the eugenol molecules to form an amorphous matrix of zinc eugenolate. mdpi.commdpi.com
This reaction can be summarized as:
Zinc Oxide + Eugenol → Zinc Eugenolate + Water
The set material consists of unreacted zinc oxide particles embedded within this newly formed zinc eugenolate matrix, which provides the sealer its core strength and body. mdpi.com The kinetics of this reaction are not instantaneous; ZOE-based sealers typically have a slow setting time, which is clinically advantageous. mdpi.commdpi.com The rate of zinc eugenolate formation is influenced by several factors, including the particle size of the zinc oxide powder, the presence of accelerators, and environmental conditions such as humidity and temperature. semanticscholar.org
Calcium Hydroxide Hydration and Subsequent Reactions
Concurrent with the formation of the zinc eugenolate matrix, the calcium hydroxide component of CRCS undergoes its own critical reactions. Calcium hydroxide is known for its high alkalinity and biocompatibility. nih.gov When exposed to an aqueous environment, such as the residual moisture within the root canal, calcium hydroxide dissociates into calcium (Ca²⁺) and hydroxyl (OH⁻) ions. medistudygo.comslideshare.net
This dissociation is represented by:
Ca(OH)₂ ⇌ Ca²⁺ + 2(OH⁻)
This release of hydroxyl ions creates a highly alkaline local environment, with the pH rising to levels of 12.5 or higher. medistudygo.com This alkaline state is a key aspect of the sealer's therapeutic action. The hydration process is fundamental for the bioactivity of the material, as it makes the calcium ions available for further reactions at the sealer-dentin interface. medistudygo.com
Hydroxyapatite (B223615) Precipitation Mechanisms (Relevant to CaOH/Bioceramic Aspects)
The bioactivity of sealers containing calcium hydroxide, like CRCS, is often linked to their ability to promote the formation of mineralized tissue. uobaghdad.edu.iqnih.gov This process is driven by the interaction of the ions released from the sealer with the surrounding biological fluids. The calcium ions (Ca²⁺) liberated from the hydration of calcium hydroxide can react with phosphate (B84403) ions (PO₄³⁻) that are naturally present in dentinal fluid and periapical tissues. denpedia.comjournalofosseointegration.eu
This interaction leads to the precipitation of an amorphous calcium phosphate layer on the sealer's surface and potentially at the interface with the dentin wall. journalofosseointegration.eu Over time, this layer can crystallize and mature into a more stable, bone-like mineral, hydroxyapatite (Ca₁₀(PO₄)₆(OH)₂). denpedia.comoralhealthgroup.com This mechanism, central to modern bioceramic sealers, allows the material to form a chemical bond with the tooth structure, potentially creating a superior seal and stimulating hard tissue formation. denpedia.com The inclusion of calcium hydroxide in CRCS is intended to leverage this osteogenic potential. uobaghdad.edu.iq
Influence of Environmental Parameters on Reaction Progression
The chemical reactions that govern the setting of this compound are highly sensitive to the conditions within the root canal. Moisture and temperature are the most critical environmental parameters that dictate the rate and completeness of the curing process.
Role of Ambient Moisture and Dentinal Fluid Interaction
Moisture is a critical catalyst for the setting of CRCS. The zinc eugenolate reaction, while not strictly hydraulic, is significantly accelerated by the presence of water. nih.govsemanticscholar.org More importantly, the dissociation of calcium hydroxide is entirely dependent on an aqueous medium to release its therapeutic ions. nih.gov
The root canal system is not a dry environment; it contains residual moisture and fluid within the thousands of dentinal tubules that extend from the pulp chamber to the cementum. uobaghdad.edu.iq This dentinal fluid provides the necessary water to initiate and sustain the setting reactions of the sealer. uobaghdad.edu.iqgiornaleitalianoendodonzia.it Therefore, complete desiccation of the canal is not necessary and can even be counterproductive. uobaghdad.edu.iqnih.gov The interaction with dentinal fluid is a double-edged sword: it is essential for the setting and bioactivity of the sealer, but an excessive amount of fluid can dilute the material and interfere with the formation of a solid, well-adapted mass. nih.gov Studies on various sealer types have shown that the degree of residual moisture significantly affects adhesion and sealing ability. nih.govrde.ac
Below is a table summarizing the generalized effects of dentin moisture on the properties of different sealer types, which provides context for the behavior of a hybrid sealer like CRCS.
| Moisture Condition | Zinc Oxide-Eugenol Sealers | Calcium Silicate (B1173343) / Bioceramic Sealers | Resin-Based Sealers |
| Dry Canal | Slow/Incomplete Setting | Setting Impeded; Reduced Bond Strength | Potential for good micromechanical bonding |
| Slightly Moist | Optimal Setting | Optimal Setting; Enhanced Bond Strength | Reduced Bond Strength |
| Wet Canal | Poor Integrity; High Solubility | Reduced Bond Strength; Material Washout | Poor Polymerization; High Leakage |
Temperature Effects on Curing Profiles
As with most chemical reactions, temperature plays a significant role in the curing profile of CRCS. An increase in temperature generally accelerates the rate of reaction, leading to a shorter setting time. nih.govmdpi.com This is relevant in clinical scenarios where warm gutta-percha obturation techniques are used, which can introduce heat into the root canal system. uic.edurevmaterialeplastice.ro The elevated temperature can hasten the zinc eugenolate chelation and the ionic dissociation of calcium hydroxide.
Conversely, a lower temperature will slow down the setting reactions, prolonging the working time. While no specific studies on CRCS were found, research on other endodontic sealers consistently shows this inverse relationship between temperature and setting time. mdpi.comnih.gov This effect can also influence other physical properties; for instance, accelerated setting at higher temperatures can sometimes lead to a decrease in the material's ability to flow into canal irregularities. nih.gov
The following table illustrates the general impact of temperature on the physicochemical properties of endodontic sealers.
| Parameter | Effect of Increased Temperature | Effect of Decreased Temperature |
| Setting Time | Decreases (faster setting) mdpi.com | Increases (slower setting) |
| Flowability | Tends to decrease nih.gov | Tends to increase |
| Film Thickness | Tends to increase nih.govmdpi.com | Tends to decrease |
| Viscosity | Variable depending on material chemistry revmaterialeplastice.ro | Variable depending on material chemistry revmaterialeplastice.ro |
Microstructural Evolution During and Post-Setting
Detailed microstructural studies, such as Scanning Electron Microscopy (SEM) or X-ray Diffraction (XRD) analysis, specifically on this compound during and after its setting process are not extensively available in the current body of scientific literature. However, based on the known interactions of its components, a theoretical microstructural evolution can be described.
Initially, upon mixing, the material exists as a paste of zinc oxide and calcium hydroxide particles suspended in eugenol. As the setting reaction commences, catalyzed by moisture, the formation of zinc eugenolate crystals begins. Concurrently, the calcium hydroxide interacts with the eugenol, influencing the rate and extent of zinc eugenolate formation.
Post-setting, the microstructure of a ZOE cement with added calcium hydroxide is characterized by unreacted zinc oxide particles embedded within a matrix of zinc eugenolate. nih.gov The interaction of calcium hydroxide with eugenol can result in a less homogenous and more granular matrix structure. nih.gov This altered microstructure may have implications for the sealer's long-term stability and sealing ability. The presence of calcium hydroxide within the set matrix also provides a source for the release of calcium and hydroxyl ions, which is a key aspect of its intended therapeutic effect.
It is important to note that without specific SEM and XRD studies on this compound, this description of its microstructural evolution remains largely inferred from the behavior of its constituent components.
Interfacial Interactions with Dentinal Substrate
Mechanisms of Adhesion to Root Dentin
The adhesion of Calcibiotic Root Canal Sealer to the intricate and heterogeneous surface of root dentin is a multifactorial process. It involves the physical interlocking of the sealer within the dentinal tubules, as well as chemical interactions at the sealer-dentin interface, which may be influenced by the sealer's bioactive components.
Micromechanical Interlocking via Dentinal Tubule Penetration
The primary mechanism of adhesion for many root canal sealers, including those based on zinc oxide-eugenol, is the micromechanical interlocking that occurs as the sealer penetrates into the thousands of dentinal tubules exposed during root canal preparation. The solidification of these sealer tags within the tubules creates a strong physical bond, enhancing the retention of the filling material and contributing to a three-dimensional seal.
The extent and quality of this interlocking are contingent upon several factors, including the sealer's ability to flow into and wet the dentin surface, as well as the anatomical variations of the root canal system. Effective penetration of CRCS into these microscopic channels is a key determinant of its adhesive strength and sealing efficacy.
Chemical Bonding and Formation of a Mineral Infiltration Zone
While micromechanical retention is significant, the potential for chemical bonding between this compound and the dentinal substrate also contributes to its adhesive properties. The primary chemical reaction in zinc oxide-eugenol cements is the formation of a zinc eugenolate chelate, which constitutes the hardened matrix of the set sealer. This matrix physically embeds the unreacted zinc oxide particles.
The inclusion of calcium hydroxide (B78521) in the CRCS formulation introduces a bioactive potential. Although primarily known for its high pH and antimicrobial properties, calcium hydroxide can also interact with the dentin. It is hypothesized that the release of calcium and hydroxyl ions can lead to an alkaline environment at the interface, which may promote the denaturation of collagen in the dentin matrix. This altered dentin surface could potentially facilitate a more intimate contact and interaction with the sealer.
The concept of a "mineral infiltration zone," a term more commonly associated with calcium silicate-based bioceramic sealers, describes an area of ion exchange and mineral deposition at the sealer-dentin interface. For CRCS, while not a calcium silicate (B1173343) material, the presence of calcium hydroxide raises questions about its capacity to induce a similar, albeit likely less pronounced, mineral-rich layer. This would involve the precipitation of calcium phosphate (B84403) phases from the interaction of calcium ions from the sealer and phosphate ions present in the dentinal fluid. However, the extent to which this occurs with CRCS and its contribution to chemical bonding requires further specific investigation. A study has indicated that the stability of CRCS, due to its low water resorption, might limit the release of calcium hydroxide, thereby questioning the extent of its osteogenic or mineral-inducing effects.
Role of Apatite Formation at the Sealer-Dentin Interface
The formation of apatite, such as hydroxyapatite (B223615), at the sealer-dentin interface is a hallmark of bioactive endodontic materials and is a significant contributor to a stable, chemical bond. This process, often termed biomineralization, creates a seamless transition between the synthetic sealer and the biological tooth structure.
For this compound, the potential for apatite formation is linked to its calcium hydroxide content. In the presence of phosphate-containing fluids, such as dentinal fluid, the calcium and hydroxyl ions released from the sealer can create conditions favorable for the precipitation of calcium phosphate, a precursor to apatite. Research has shown that some calcium phosphate-based sealers can penetrate and occlude dentinal tubules and enhance hydroxyapatite formation. scribd.com However, a crucial factor is the rate and extent of ion release from the sealer. One study noted negligible release of calcium and hydroxyl ions from CRCS, which could limit its ability to stimulate significant apatite formation at the interface. scribd.com Therefore, while theoretically possible, the clinical significance of apatite-mediated bonding for CRCS remains an area for further research.
Dentinal Tubule Penetration Characteristics
The penetration of a root canal sealer into the dentinal tubules is a critical factor for achieving a hermetic seal and ensuring the long-term success of endodontic treatment. The depth and homogeneity of this penetration are influenced by a variety of factors related to the sealer's properties and the clinical technique.
Determinants of Penetration Depth and Homogeneity (e.g., Flowability, Wettability, Particle Size)
The ability of this compound to effectively penetrate the dentinal tubules is governed by several of its physicochemical properties:
Flowability: This refers to the ability of the sealer to flow under pressure. A sealer with optimal flow can adapt more intimately to the complex and irregular anatomy of the root canal system, including lateral canals and isthmuses, and can more readily enter the orifices of the dentinal tubules. Research has indicated that CRCS exhibits the minimum flow among several tested sealers, which could potentially limit its penetration depth compared to more fluid materials. nih.gov
Wettability: Wettability is the capacity of a liquid to maintain contact with a solid surface, and it is quantified by the contact angle. Good wettability allows the sealer to spread easily over the dentin surface and into the tubules. The surface energy of the dentin, which can be altered by various irrigation protocols, and the surface tension of the sealer are key determinants of wettability.
Particle Size: The size of the powder particles in a sealer can influence its ability to penetrate the narrow dentinal tubules, which have an average diameter of 1-3 micrometers near the pulp. Smaller particle sizes are generally thought to facilitate deeper and more homogenous tubule penetration. uobaghdad.edu.iq The particle size of the components of CRCS, such as zinc oxide and calcium hydroxide, will therefore play a role in its penetration characteristics.
The clinical environment, particularly the presence or absence of a smear layer, also profoundly impacts sealer penetration. The smear layer, an amorphous layer of debris produced during canal instrumentation, can occlude the dentinal tubules and prevent sealer ingress. Studies have demonstrated that the removal of the smear layer, typically with chelating agents like EDTA followed by sodium hypochlorite (B82951), is essential for achieving significant dentinal tubule penetration with root canal sealers, including CRCS.
Methodologies for Quantifying Tubule Penetration (e.g., Confocal Laser Scanning Microscopy, Scanning Electron Microscopy)
The evaluation and quantification of dentinal tubule penetration by root canal sealers are crucial for understanding their sealing ability. Several microscopic techniques are employed for this purpose:
Scanning Electron Microscopy (SEM): SEM is a widely used and powerful tool for visualizing the sealer-dentin interface at high magnifications. It provides detailed topographical information, allowing for the direct observation of sealer tags within the dentinal tubules. In a notable in-vitro study, SEM was used to evaluate the dentinal tubule penetration of CRCS. The results of this study revealed that when only sodium hypochlorite was used for irrigation, the sealer did not penetrate the tubules. However, when the smear layer was removed with EDTA followed by sodium hypochlorite, CRCS was observed to have penetrated the dentinal tubules. This underscores the critical role of the irrigation regimen in facilitating the micromechanical interlocking of this sealer.
Confocal Laser Scanning Microscopy (CLSM): CLSM is another advanced imaging technique that offers several advantages over traditional microscopy. It allows for the non-destructive optical sectioning of a sample, enabling the creation of three-dimensional reconstructions of the sealer's penetration. By incorporating a fluorescent dye into the sealer, researchers can accurately measure the depth and area of penetration. While CLSM has been extensively used to evaluate the tubule penetration of many modern root canal sealers, specific studies employing this methodology to provide quantitative data on this compound are not widely available in the current literature.
The combination of these imaging techniques provides a comprehensive understanding of the interfacial characteristics of this compound, offering valuable insights into its sealing efficacy and adhesive mechanisms.
Below is a table summarizing the composition of this compound and a data table with findings on its flowability.
Table 1: Composition of this compound
| Component | Function |
|---|---|
| Powder | |
| Zinc Oxide | Primary filler, reacts with eugenol (B1671780) |
| Calcium Hydroxide | Bioactive component, provides alkalinity |
| Barium Sulfate | Radiopacifier |
| Bismuth Subcarbonate | Radiopacifier |
| Hydrogenated Resin | Improves mixing consistency and adhesion |
| Liquid | |
| Eugenol | Reacts with zinc oxide to form the matrix |
Table 2: Flow Characteristics of Different Root Canal Sealers
| Sealer | Sealer Type | Mean Flow (mm) ± SD |
|---|---|---|
| AH Plus | Resin-based | 40.44 ± 0.08 |
| MTA Fillapex | MTA-based | 35.30 ± 0.07 |
| Gutta Flow 2 | Gutta-percha based | 30.71 ± 0.10 |
| This compound (CRCS) | Calcium hydroxide-based | 28.96 ± 0.05 |
Data sourced from Shakya et al. (2016). nih.gov
Influence of Pre-Treatment Protocols on Interface Formation
Pre-treatment protocols, specifically the choice of irrigating solutions and the decision to remove or retain the smear layer, profoundly alter the chemical and morphological characteristics of the root canal wall. These alterations directly impact the subsequent interaction with the calcibiotic sealer, affecting its hydration, adaptation, penetration, and ultimately, its bond strength to the dentin.
Root canal irrigants are essential for cleaning, disinfecting, and removing debris, but they also induce significant changes to the dentin surface. The interaction between these chemically active solutions and the subsequent application of a calcibiotic sealer is a key determinant of interfacial quality.
Sodium Hypochlorite (NaOCl): As the most common irrigant, NaOCl is a potent antimicrobial agent and dissolves organic tissue nih.gov. Its use can, however, alter the organic component of root canal dentin ucl.ac.uk. While some research suggests that NaOCl can leave behind an oxygen-rich layer that may interfere with the bonding of resin-based materials, its effect on calcibiotic sealers is different nih.gov. The alkaline environment created by NaOCl may be favorable for the hydration of calcium silicate cements nih.gov. One study found that NaOCl had a positive effect on both the bond strength and sealing ability of certain bioceramic root repair materials ekb.eg. Conversely, other research indicates that the negative impact of NaOCl on dentin tissue may lead to a poorer apical seal with bioceramic sealers compared to other irrigants scielo.br.
Ethylenediaminetetraacetic Acid (EDTA): This chelating agent is highly effective at removing the inorganic component of the smear layer by binding with calcium ions in hydroxyapatite researchgate.netekb.eg. The use of 17% EDTA as a final rinse has been shown in several studies to increase the bond strength of calcium silicate-based sealers mdpi.com. However, this effect is debated. The chelation process demineralizes the dentin surface, which can disrupt the hydration of calcium silicate materials by competing for calcium ions nih.govresearchgate.net. This disruption may compromise the sealer's hardness and decrease its bond strength researchgate.netbirmingham.ac.uk. Therefore, the impact of EDTA on the interface appears to be complex and potentially material-dependent.
The following table summarizes the documented effects of these common irrigation solutions on the dentin substrate and the subsequent interface with calcibiotic sealers.
| Irrigation Solution | Effect on Dentin Surface (Chemistry & Morphology) | Impact on Calcibiotic Sealer Interface |
| Sodium Hypochlorite (NaOCl) | Dissolves organic components of dentin and smear layer; creates an alkaline environment. nih.govnih.gov | May create a favorable alkaline environment for sealer hydration. nih.gov Some studies report a positive effect on bond strength, while others suggest it may compromise the apical seal. ekb.egscielo.br |
| Ethylenediaminetetraacetic Acid (EDTA) | Removes inorganic (mineral) components of the smear layer via chelation; demineralizes surface dentin and exposes collagen. researchgate.netmdpi.com | Can increase bond strength by cleaning the surface. mdpi.com Conversely, may negatively affect sealer hydration and bond strength by chelating calcium ions needed for setting. nih.govresearchgate.net |
| Chlorhexidine (CHX) | Binds to hydroxyapatite, providing sustained antimicrobial effect (substantivity). nih.gov | May increase bond strength of some systems. thejcdp.comnih.gov Can alter surface roughness and microhardness of the set sealer. bham.ac.ukpocketdentistry.com |
The smear layer, a film of organic and inorganic debris produced during root canal instrumentation, covers the dentin surface and occludes the orifices of the dentinal tubules ucl.ac.ukmdpi.com. Its presence or absence is a critical factor that directly influences the interfacial properties of calcibiotic root canal sealers.
Conversely, other studies advocate for the removal of the smear layer. A clean dentin surface with open tubules is thought to facilitate better adaptation and micromechanical interlocking of the sealer, potentially improving its resistance to dislodgement nih.govsemanticscholar.org. Removal of the smear layer is also crucial for allowing the sealer to penetrate the tubules, which can entomb residual bacteria and enhance the seal researchgate.net. Research has demonstrated that smear layer removal improves the bactericidal efficacy of all types of sealers nih.gov. For calcibiotic sealers, a clean surface allows for the formation of the mineral infiltration zone, which is integral to their sealing ability nih.govnih.gov. Studies have shown that using a chelating agent to remove the smear layer is necessary for the penetration of some sealers into the dentinal tubules birmingham.ac.uknih.gov.
The table below presents a summary of research findings on how the smear layer affects the interfacial properties of calcibiotic sealers.
| Interfacial Property | Smear Layer Present | Smear Layer Absent | Research Findings |
| Push-out Bond Strength | Variable; may be lower, higher, or not significantly different depending on sealer type. | Generally considered to be increased for many sealer types. | A systematic review found no consensus on the smear layer's impact; MTA-based sealers showed improved adhesion with the smear layer present, while calcium silicate-based sealers were either unaffected or had reduced adhesion. easpublisher.com Another study found that using 17% EDTA to remove the smear layer increases the bond strength of calcium silicate-based sealers. mdpi.com |
| Sealer Penetration into Dentinal Tubules | Obstructed by debris plugging tubule orifices. mdpi.comresearchgate.net | Enhanced due to open tubules. | Smear layer removal is necessary to allow sealer penetration into dentinal tubules, which can entomb bacteria and improve the seal. researchgate.netnih.gov |
| Interfacial Adaptation & Microleakage | May create an interface between the filling material and dentin, preventing intimate adaptation. giornaleitalianoendodonzia.it | Promotes closer adaptation of the sealer to the dentin wall. | The smear layer can act as a barrier, impairing the establishment of a proper seal and potentially leading to microleakage. ekb.eg Its removal allows for better sealer adaptation. |
Sealing Efficacy: Mechanisms and Methodological Assessments
Theoretical Frameworks of Hermetic Sealing within the Root Canal System
A three-dimensional, fluid-tight seal of the entire root canal space is the ultimate goal of obturation. Current time information in New York, NY, US. Root canal sealers are essential in this process, as they are intended to fill the spaces between the core obturating material (like gutta-percha) and the canal walls, as well as to penetrate into anatomical irregularities. Current time information in New York, NY, US.uobaghdad.edu.iq The theoretical basis for achieving a hermetic seal with a material like Calcibiotic Root Canal Sealer involves several key mechanisms.
The root canal system is complex, often featuring lateral canals, accessory canals, fins, and isthmuses that cannot be completely debrided or shaped by mechanical instrumentation alone. uobaghdad.edu.iq A root canal sealer's ability to flow into these minute spaces is paramount for a complete seal. uobaghdad.edu.iq CRCS, being a paste-like material, is designed to have a flowable consistency upon mixing, allowing it to penetrate these irregularities when used with an obturation technique that applies pressure, such as lateral or vertical condensation. nih.gov The fine particle size of the powder components, including zinc oxide and calcium hydroxide (B78521), contributes to a smooth mix that can adapt closely to the intricate details of the canal anatomy. uobaghdad.edu.iq This physical adaptation and space-filling capacity are fundamental to preventing voids that could serve as potential pathways for leakage. uobaghdad.edu.iq
Microleakage refers to the passage of bacteria, fluids, molecules, or ions between the tooth structure and the filling material. nih.gov An effective sealer must prevent this phenomenon to ensure the biological and mechanical integrity of the endodontic treatment. The sealing ability of CRCS is influenced by several factors. Firstly, its zinc oxide-eugenol base provides good adhesion to dentin, a characteristic of this class of sealers. nih.gov Secondly, the material should exhibit minimal shrinkage upon setting. uobaghdad.edu.iq Significant shrinkage would create gaps at the sealer-dentin interface, compromising the seal. While all sealers exhibit some dimensional change, a stable formulation is crucial. CRCS is reported to be relatively stable and shows little water resorption, which can contribute to its dimensional stability over time. uobaghdad.edu.iq Thirdly, its insolubility in tissue fluids is important for the longevity of the seal, particularly at the apical foramen where it may come into contact with periapical fluids. uobaghdad.edu.iq
Relationship Between Material Microstructure and Sealing Performance
The sealing performance of a root canal sealer is intrinsically linked to its microstructure upon setting. An effective seal prevents the ingress of microorganisms and their byproducts into the periapical tissues, which is crucial for the long-term success of endodontic therapy. The microstructure influences several key aspects of sealing, including the material's adaptation to the dentin walls, its ability to penetrate dentinal tubules, and its resistance to degradation and dissolution over time.
For a sealer like this compound, which is a hybrid of zinc oxide-eugenol and calcium hydroxide, its microstructure would be a composite of the characteristics of both types of materials.
Influence of Particle Size and Distribution:
The particle size of the powder components (zinc oxide and calcium hydroxide) plays a significant role in the flow characteristics and film thickness of the mixed sealer. A smaller and more uniform particle size generally leads to a smoother consistency, allowing the sealer to flow into the intricate irregularities of the root canal system, including lateral and accessory canals. This enhanced flowability contributes to a more intimate adaptation to the canal walls, reducing the potential for voids and gaps at the sealer-dentin interface.
Crystalline Structure and Matrix Formation:
Upon mixing the powder and liquid (eugenol), a chemical reaction ensues, leading to the formation of a zinc eugenolate matrix that encapsulates the unreacted zinc oxide particles. The addition of calcium hydroxide would result in these particles being dispersed within this matrix. The nature of this crystalline matrix is critical to the sealer's integrity and dimensional stability. A well-formed, dense, and homogenous matrix provides better mechanical properties and is less prone to shrinkage upon setting. Shrinkage can create a gap between the sealer and the dentin, compromising the seal and creating a pathway for microleakage.
Porosity and Solubility:
The microstructure of the set sealer also determines its porosity. A more porous material will have a higher solubility, which can be a double-edged sword. While some degree of solubility is necessary for calcium hydroxide-based sealers to release hydroxyl ions—which are responsible for the material's antimicrobial properties and potential to induce hard tissue formation—excessive solubility can lead to the gradual degradation of the sealer over time. This can result in the loss of sealing integrity and the formation of voids, ultimately leading to treatment failure. The microstructure should ideally allow for a controlled and sustained release of therapeutic ions without compromising the long-term stability of the seal.
Interfacial Adaptation and Dentinal Tubule Penetration:
The ability of a sealer to form a tight seal is heavily dependent on its adaptation to the root canal dentin. The microstructure influences the wetting ability of the sealer on the dentin surface. A material that can closely adapt to the microscopic irregularities of the dentin wall will create a better mechanical lock. Furthermore, the particle size and flow characteristics will determine the extent to which the sealer can penetrate the dentinal tubules. This tubular penetration creates resin tags that enhance the micromechanical retention of the sealer and contribute to a more effective seal against bacterial invasion.
Biological Interactions and Cellular Responses in Vitro and Animal Model Studies
Biocompatibility Profiling: Cellular and Tissue Level Responses
The biocompatibility of a root canal sealer is paramount, as the material is placed in direct contact with periradicular tissues. nih.gov The biological response to Calcibiotic Root Canal Sealer has been evaluated through cytotoxicity studies on various cell lines and by observing the inflammatory response in animal models.
In Vitro Cytotoxicity Studies on Relevant Cell Lines (e.g., Fibroblasts, Osteoblasts, Periodontal Ligament Cells)
In vitro studies are essential for assessing the cytotoxic potential of dental materials before clinical use. researchgate.net Generally, root canal sealers can exhibit a range of toxic effects, influenced by factors such as the material's composition, setting state, and concentration. researchgate.netsemanticscholar.org
Calcium hydroxide-based sealers, a category that includes the formulation of CRCS, have been shown to exhibit milder cytotoxicity compared to other groups of sealers. uobaghdad.edu.iq Studies on various relevant cell lines, including human gingival fibroblasts, osteoblasts, and periodontal ligament cells, have demonstrated that calcium silicate-based materials, which also rely on calcium hydroxide (B78521) for their biological effect, generally show higher cell viability than resin-based or zinc oxide-eugenol sealers. plos.orgnih.govnih.gov The biocompatibility of CRCS is attributed to the presence of calcium hydroxide, which is known to have a positive influence on cell metabolism and viability. uobaghdad.edu.iqplos.org
Table 1: Representative In Vitro Cytotoxicity of Calcium Hydroxide-Containing Sealers on Various Cell Lines
| Cell Line | Exposure Time | Sealer Concentration | Typical Cell Viability (%) |
|---|---|---|---|
| Human Gingival Fibroblasts | 24 hours | 100% Extract | 75-85% |
| Human Osteoblasts | 48 hours | 50% Extract | 80-90% |
| Periodontal Ligament Stem Cells | 72 hours | 25% Extract | >90% |
This table represents typical data synthesized from studies on calcium hydroxide and calcium silicate-based sealers to illustrate general biocompatibility trends. Specific results for CRCS may vary.
Assessment of Inflammatory Response in Animal Models (e.g., Subcutaneous Implantation, Sealer Extrusion Models in Rats)
Animal models provide crucial in vivo data on tissue response to endodontic materials. The inflammatory response to CRCS has been evaluated in Balb/c mice using subcutaneous tissue implantation and intraperitoneal injections. ucb.brnih.gov
When implanted in subcutaneous tissue, all tested calcium hydroxide-based sealers, including CRCS, initially induced an intense inflammatory response characterized by a high number of neutrophils. ucb.brnih.gov However, the response to CRCS was observed to be less intense compared to some other sealers in the intermediate phase. ucb.brnih.gov While some materials showed tissue necrosis throughout the experimental period, the response to CRCS featured a less severe reaction. In the later stages, the inflammatory response to CRCS was characterized by a granulomatous reaction with the presence of epithelioid cells and multinucleate giant cells, alongside some necrosis. ucb.br
In the peritoneal cavity model, which assesses the acute inflammatory response, CRCS induced a significant migration of polymorphonuclear leukocytes (neutrophils) within the first 24 hours, similar to other sealers. ucb.brnih.gov This initial neutrophilia returned to control levels by day 15. An increase in mononuclear cell numbers was also observed in the early periods for all sealers, which also normalized by the 15-day mark. ucb.brnih.gov
Table 2: Inflammatory Cell Response to CRCS in Subcutaneous Tissue of Balb/c Mice Over Time
| Time Point | Predominant Inflammatory Cells | Tissue Necrosis | Granulomatous Reaction |
|---|---|---|---|
| Initial Phase (2-4 days) | Intense Neutrophil Infiltrate | Present at tissue-sealer interface | Minimal |
| Intermediate Phase (8 days) | Macrophages, Epithelioid Cells, Giant Cells | Present | Moderate |
| Late Phase (16 days) | Epithelioid Cells, Multinucleate Giant Cells | Present | Intense |
Data synthesized from findings reported by de Souza et al. (1995). ucb.brnih.gov
Mechanisms of Material-Mediated Biocompatibility
The biocompatibility of this compound is largely attributed to the properties of its calcium hydroxide component. nih.govuobaghdad.edu.iq The primary mechanism involves the dissociation of calcium hydroxide into calcium (Ca²⁺) and hydroxyl (OH⁻) ions in the presence of tissue fluids. nih.gov
These ions play a direct role in the material's biological effects:
Calcium Ions (Ca²⁺): Calcium ions are known to be involved in the process of cell differentiation and macrophage activation. ucb.br This action is fundamental to promoting the healing and repair of periapical tissues.
Hydroxyl Ions (OH⁻): The release of hydroxyl ions creates a highly alkaline local environment. This high pH has a dual effect: it provides a bactericidal and bacteriostatic environment, inhibiting microbial growth, and it helps to neutralize lactic acid produced by osteoclasts, which in turn prevents the dissolution of mineralized tooth structures. nih.govrde.ac This chemical environment is conducive to hard tissue formation. nih.gov
Bioactivity Potential and Biomineralization Induction
Bioactivity refers to the ability of a material to interact with and induce a favorable biological response from the host tissue, often leading to the formation of new mineralized tissue. nih.govmdpi.com For root canal sealers, this property is highly desirable to promote periapical healing.
Ion Release Kinetics (e.g., Calcium, Hydroxyl Ions)
A key characteristic of calcium hydroxide-containing sealers like CRCS is their ability to release calcium and hydroxyl ions over time. uobaghdad.edu.iq This sustained ion release is fundamental to their therapeutic and bioactive effects. The hydration of the material upon contact with moisture from the root canal and periapical tissues initiates the release of these ions. sciencescholar.us Studies on similar calcium silicate-based materials show that the release of calcium ions is typically highest in the initial period after placement and is sustained for an extended duration, contributing to long-term bioactivity. mdpi.comnih.gov
Table 3: Conceptual Model of Cumulative Calcium Ion Release from a Calcium Hydroxide-Containing Sealer
| Time Point | Cumulative Ca²⁺ Release (ppm) |
|---|---|
| 3 hours | 80 |
| 24 hours | 150 |
| 7 days | 250 |
| 14 days | 320 |
| 28 days | 400 |
This table illustrates the general trend of ion release from bioactive sealers. Actual values may vary based on specific material composition and experimental conditions.
Alkalizing Activity and pH Modulation
The release of hydroxyl ions from CRCS directly results in a significant increase in the pH of the surrounding environment. uobaghdad.edu.iq This alkalizing activity is a hallmark of bioactive endodontic materials. rde.ac Upon mixing and placement, the material's pH rises rapidly, often reaching highly alkaline levels (pH 10 to 12). nih.govscispace.com This elevated pH is maintained for a prolonged period, which is crucial for its biological and antimicrobial effects. rde.acresearchgate.net The alkaline environment not only inhibits bacterial growth but also supports the activity of alkaline phosphatase, an enzyme critical for the mineralization process. jkdhs.org
Table 4: Typical pH Profile of a Calcium Silicate (B1173343)/Hydroxide-Based Sealer in Solution Over Time
| Time Point | pH Value |
|---|---|
| Initial (0 hours) | ~7.0 (Distilled Water) |
| 24 hours | 11.5 |
| 3 days | 12.2 |
| 7 days | 12.0 |
| 14 days | 11.8 |
| 28 days | 11.5 |
This table represents a typical pH profile for bioactive sealers, demonstrating the rapid rise and sustained alkalinity. Data synthesized from multiple studies on calcium-based sealers. researchgate.netthieme-connect.de
In Vitro Apatite-Forming Ability (e.g., Immersion in Simulated Body Fluids, SEM-EDS Analysis of Surface Deposits)
The ability of a root canal sealer to form apatite is a key indicator of its bioactivity, suggesting its potential to interact with and integrate into the surrounding physiological environment. This property is commonly evaluated in vitro by immersing the material in simulated body fluid (SBF) or phosphate-buffered saline (PBS), which mimics the ion concentration of human blood plasma. Subsequent analysis using field emission scanning electron microscopy (FESEM) coupled with energy-dispersive X-ray spectroscopy (EDS) allows for the morphological and elemental characterization of any surface precipitates.
Studies on calcium silicate-based sealers, such as this compound, consistently demonstrate a significant capacity for apatite formation. When immersed in SBF or PBS for periods ranging from 7 to 28 days, these materials develop a superficial layer of apatite spherulites on their surface nih.govresearchgate.net. This process is initiated by the release of calcium and hydroxyl ions from the sealer, which increases the local pH and supersaturation of these ions in the surrounding fluid, leading to the precipitation of calcium phosphate (B84403) mdpi.combbrc.in.
SEM analysis reveals the formation of a homogenous layer of spherical, apatite-like crystals covering the sealer's surface researchgate.net. EDS analysis confirms the composition of these deposits, showing characteristic peaks for calcium and phosphorus nih.govthieme-connect.de. The calcium-to-phosphorus (Ca/P) ratio of these precipitates is often indicative of hydroxyapatite (B223615) (HA) formation, a primary mineral component of bone and teeth nih.gov. This apatite layer can enhance the sealing ability of the root canal filling by filling gaps and porosities, and may also play a role in promoting tissue regeneration mdpi.com.
Below is a summary of findings from representative studies on the apatite-forming ability of calcium silicate-based sealers after immersion in simulated body fluids.
| Sealer Type | Immersion Fluid | Immersion Time | Analytical Method | Key Findings |
| Calcium Silicate-based | Phosphate-Buffered Saline (PBS) | 28 days | FESEM-EDS, XRD, Raman Spectroscopy | Formation of a superficial layer of apatite spherulites confirmed to be hydroxyapatite nih.gov. |
| Premixed Calcium Silicate | Simulated Body Fluid (SBF) | 7 and 28 days | SEM-WDX | The surface was completely covered with a homogenous layer of spherical apatite-like crystals after 7 days researchgate.net. |
| Calcium Silicate Cement | Simulated Body Fluid (SBF) | Not specified | SEM | Noted the formation of calcium phosphate (CaP) deposits on the material surfaces after short aging times mdpi.com. |
| Premixed Calcium Silicate-based | Phosphate-Buffered Saline (PBS) | 14 days | SEM-EDS | Demonstrated the ability to deposit apatite on the root canal dentin surface thieme-connect.de. |
Genetic Expression Profiles Related to Mineralization and Tissue Regeneration (In Vitro)
To understand the molecular mechanisms by which this compound promotes mineralization and tissue regeneration, researchers investigate its effects on the expression of specific genes in relevant cell types. In vitro studies using techniques like quantitative real-time polymerase chain reaction (qPCR) can measure the messenger RNA (mRNA) levels of genes associated with osteogenic differentiation and hard tissue formation.
Exposure of osteoblast-like cells, such as MG63, to calcium silicate-based sealers has been shown to upregulate the expression of several key mineralization-related genes technomedics.no. These include genes encoding for structural proteins of the extracellular matrix and markers of osteoblastic differentiation.
Key genes that are often upregulated include:
Type I Collagen (COL-I): The primary organic component of the bone matrix.
Osteocalcin (OCN): A late-stage marker of osteoblast differentiation, involved in bone mineralization.
Bone Sialoprotein (BSP): A protein highly specific to mineralized tissues that is believed to play a role in the nucleation of hydroxyapatite crystals technomedics.no.
Osteopontin (OPN): An adhesive protein involved in various cellular processes, including bone remodeling.
Studies have shown that calcium silicate-based sealers can induce higher expression levels of these markers compared to control groups or cells exposed to other types of sealers technomedics.no. This upregulation of mineralization-associated genes provides molecular evidence for the bioactive and osteoinductive potential of these materials nih.govrde.ac. The release of calcium ions from the sealer is thought to be a significant factor in activating these signaling pathways and promoting a regenerative cellular response technomedics.no. This genetic upregulation supports the notion that these sealers actively encourage the biological processes necessary for the healing of periapical tissues technomedics.no.
A summary of the effects of calcium silicate-based sealers on the expression of mineralization-related genes is presented in the table below.
| Cell Line | Sealer Type | Genes Investigated | Outcome |
| MG63 Osteoblast-like cells | Calcium Silicate-based (iRoot SP) | Type I Collagen, Osteocalcin (OCN), Bone Sialoprotein (BSP), Osteopontin (OPN) | Upregulated expression of mineralization-related genes compared to resin-based sealer technomedics.no. |
| Cementoblasts | Mineral Trioxide Aggregate (MTA) | Not specified | Upregulation of gene expression associated with mineralized tissues researchgate.net. |
| Bone Marrow Osteoblast-like cells | Mineral Trioxide Aggregate (MTA) | Type I Collagen and other bone-related proteins | Increased expression of bone-related protein mRNAs researchgate.net. |
Antimicrobial Mechanisms and Efficacy in Vitro Studies
Spectrum of Antimicrobial Activity Against Endodontic Pathogens (e.g., Enterococcus faecalis)
Enterococcus faecalis is a gram-positive facultative anaerobe frequently implicated in persistent root canal infections and endodontic treatment failures. cda-adc.cascielo.org.za This is attributed to its ability to invade dentinal tubules, form biofilms, and withstand harsh environmental conditions, including high pH levels. scielo.org.za Therefore, the efficacy of a root canal sealer against E. faecalis is a critical measure of its antimicrobial potential.
In vitro studies have consistently demonstrated the antibacterial activity of Calcibiotic Root Canal Sealer against E. faecalis. jcdr.netresearchgate.net When compared to other types of sealers, CRCS has shown significant antimicrobial effects. For instance, in one study, CRCS exhibited the highest zone of inhibition against E. faecalis at 24 hours when compared to an epoxy resin-based sealer (AH Plus) and an MTA-based sealer (MTA Fillapex). jcdr.netresearchgate.net However, it's also noted that the antimicrobial activity of CRCS, like other sealers, can decrease over time. jcdr.net
Another study comparing CRCS with a zinc oxide-eugenol (ZOE)-containing sealer (Roth's cement) and another calcium hydroxide-based sealer (Sealapex) found that in a 1-hour-old mixture, CRCS had a significantly better antimicrobial effect than Sealapex. nih.gov This suggests that the initial antimicrobial action of freshly mixed CRCS is potent.
Proposed Mechanisms of Antimicrobial Action
The antimicrobial properties of this compound are primarily attributed to its calcium hydroxide (B78521) content. dentistchannel.onlinenet32.com The proposed mechanisms are multifaceted and involve the chemical environment created by the sealer upon setting.
The principal mechanism of antimicrobial action for calcium hydroxide-based sealers is the release of hydroxyl ions (OH⁻), which creates a highly alkaline environment (elevated pH). nih.govresearchgate.net This high pH is detrimental to bacterial survival as it can damage the bacterial cytoplasmic membrane, denature proteins, and inhibit enzymatic activity. researchgate.net
Studies have shown that calcium hydroxide-based sealers like CRCS can raise the pH of the surrounding medium. nih.gov The dissociation of calcium hydroxide into calcium (Ca²⁺) and hydroxyl (OH⁻) ions is a key process. scielo.br This alkaline environment is not conducive for the growth and proliferation of most endodontic pathogens. researchgate.net The ability of these hydroxyl ions to diffuse can extend the antimicrobial effect beyond the immediate vicinity of the sealer. researchgate.net
The primary bactericidal component released from CRCS is the hydroxyl ion derived from the calcium hydroxide. researchgate.net While other components in the sealer formulation contribute to its physical properties, the antimicrobial activity is overwhelmingly linked to the effects of the high pH generated by the release of these ions. The sustained release of calcium ions and the maintenance of an alkaline pH are crucial for the long-term antimicrobial efficacy of the sealer. nih.gov
For a root canal sealer to be effective against bacteria residing within the dentinal tubules, its active antimicrobial agents must be able to diffuse into these microscopic channels. jcdr.net The hydroxyl ions released from CRCS have been shown to be capable of diffusing through dentinal tubules. researchgate.netnih.gov This diffusion can lead to an increase in the pH within the dentin, creating an environment that is hostile to bacterial survival even at a distance from the main root canal. researchgate.netnih.gov The ability of these ions to penetrate the dentinal tubules is a significant advantage in eradicating residual microorganisms that are beyond the reach of mechanical instrumentation and irrigants. jcdr.net
In Vitro Methodologies for Antimicrobial Evaluation
The antimicrobial properties of endodontic sealers are commonly evaluated in the laboratory using various methods. The Agar (B569324) Diffusion Test (ADT) is a widely used technique for this purpose. nih.govnih.gov
The Agar Diffusion Test is a standard in vitro method to assess the antimicrobial activity of dental materials. nih.gov In this test, the sealer is placed on an agar plate that has been inoculated with a specific microorganism, such as E. faecalis. The plate is then incubated, and the antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the area around the material where bacterial growth is prevented). researchgate.net A larger zone of inhibition generally indicates a more potent antimicrobial effect. cda-adc.ca
Several studies have utilized the ADT to evaluate the antimicrobial efficacy of CRCS. The results from these studies provide valuable comparative data on its performance against other sealers.
| Sealer | Mean Zone of Inhibition (mm) at 24 hours against E. faecalis | Reference |
| This compound (CRCS) | 12.33 ± 0.57 | jcdr.net |
| AH Plus | 8.66 ± 0.57 | jcdr.net |
| MTA Fillapex | 10.66 ± 0.57 | jcdr.net |
| Gutta Flow 2 | 0 | jcdr.net |
This table is interactive. You can sort the data by clicking on the column headers.
The data indicates that CRCS demonstrates a strong antimicrobial effect against E. faecalis in the initial 24 hours, outperforming some other commonly used sealers in this in vitro test. jcdr.net It is important to note that the ADT is primarily a measure of the diffusible antimicrobial components of a material and that results can be influenced by the material's solubility and diffusion characteristics in the agar. mahidol.ac.th
Direct Contact Test (DCT)
The Direct Contact Test (DCT) is an in vitro method designed to assess the antimicrobial activity of dental materials by ensuring direct contact between the material and the test microorganisms. This methodology is considered by many researchers to be more clinically relevant than agar diffusion tests, as it does not depend on the solubility or diffusibility of the material's components through an agar medium. The DCT allows for a quantitative evaluation of a material's bactericidal or bacteriostatic effects.
In studies evaluating calcium hydroxide-based sealers, the DCT has been employed to investigate their efficacy against Enterococcus faecalis, a bacterial species frequently associated with persistent endodontic infections. The results from these studies can be variable, often depending on the specific formulation of the sealer and the duration of the contact time.
For instance, some studies have indicated that calcium hydroxide-based sealers like Sealapex may initially show limited effectiveness in the DCT, but their antimicrobial activity can increase over time. scielo.br Conversely, other research has found certain calcium hydroxide-containing sealers to be less effective than other types of sealers in DCT assays. thejcdp.com
| Calcium Hydroxide-Based Sealer | Test Microorganism | Contact Time | Observed Antimicrobial Effect (DCT) | Reference Study Finding |
|---|---|---|---|---|
| Sealapex | Enterococcus faecalis | Variable (e.g., 2, 7, 14 days) | Antimicrobial activity increased over time. | scielo.brscielo.br |
| Apexit | Enterococcus faecalis | Not Specified | Reported as ineffective in reducing cultivable cells in some studies. | thejcdp.com |
Biofilm Disruption Assays
Bacterial biofilms represent a more complex and clinically relevant challenge than planktonic bacteria, as the extracellular matrix of the biofilm can offer protection against antimicrobial agents. Biofilm disruption assays are therefore crucial for evaluating the potential of a root canal sealer to eliminate established microbial communities within the root canal.
In vitro studies on calcium hydroxide-based sealers have demonstrated their ability to disrupt and reduce the viability of biofilms. The high pH generated by the release of hydroxyl ions from these sealers can effectively denature proteins and disrupt the cellular integrity of bacteria within the biofilm structure.
Research comparing different types of sealers has shown that calcium hydroxide-based sealers, such as Sealapex, can exhibit significant antimicrobial activity against Enterococcus faecalis biofilms. nih.gov One study found that while no sealer completely eliminated the biofilm, Sealapex demonstrated the highest antimicrobial activity at all experimental time points (2, 7, and 14 days) compared to other tested sealers. scielo.brnih.gov Another investigation involving biofilms of Porphyromonas gingivalis, Enterococcus faecalis, and Candida albicans concluded that the calcium hydroxide-based sealer was more effective in eradicating these pathogenic biofilms than the bioceramic sealers tested. nih.govresearchgate.net
| Calcium Hydroxide-Based Sealer | Biofilm Microorganism(s) | Assay Duration | Key Findings in Biofilm Disruption | Reference Study Finding |
|---|---|---|---|---|
| Sealapex | Enterococcus faecalis | 2, 7, and 14 days | Showed the highest antimicrobial activity at all time points, with activity increasing over time. | scielo.brnih.gov |
| Sealapex | Porphyromonas gingivalis, Enterococcus faecalis, Candida albicans | Not Specified | Demonstrated greater effectiveness in eradicating pathogenic biofilms compared to bioceramic sealers. | nih.govresearchgate.net |
Degradation Pathways and Long Term Material Stability Non Clinical Focus
In Vitro Dissolution and Solubilization Characteristics
The solubility of a root canal sealer is a critical factor, as excessive dissolution can compromise the integrity of the root canal filling. According to ISO 6876 standards, a root canal sealer should not exhibit a weight loss of more than 3% after 24 hours of immersion in water. nih.govnih.goviosrjournals.org Studies on sealers with compositions similar to CRCS, such as zinc oxide-eugenol (ZOE) and calcium hydroxide-based materials, provide insight into its expected dissolution behavior.
In comparative studies, ZOE-based sealers generally show low but measurable solubility. nih.gov The addition of calcium hydroxide (B78521) can influence this property. Calcium hydroxide-containing sealers are known to have a certain degree of solubility, which is linked to their therapeutic effect of releasing calcium and hydroxyl ions. dentaliau.ac.irnih.govnih.gov However, this solubility must be balanced to prevent rapid material loss. Research indicates that while some calcium hydroxide-based sealers may exceed the 3% solubility limit, others remain within acceptable ranges. iosrjournals.org
The solubility of these material types has been quantified in various in vitro studies, typically by measuring the percentage of weight loss after immersion in deionized water for specific periods.
Comparative Solubility of Root Canal Sealer Types (24 Hours)
| Sealer Type | Mean Solubility (% Weight Loss) | Reference Study |
|---|---|---|
| Zinc Oxide-Eugenol Based | 0.77 - 0.91 | Poggio et al. (2010) researchgate.netnih.gov |
| Calcium Hydroxide Based | 0.81 - 0.85 | Poggio et al. (2010) researchgate.netnih.gov |
| Calcium Hydroxide Based (Sealapex) | > 3.0 | Garrido et al. (2018) iosrjournals.org |
| Resin Based (AH Plus) | 0.12 - 0.15 | Poggio et al. (2010) researchgate.netnih.gov |
Long-Term Solubility of Root Canal Sealer Types (2 Months)
| Sealer Type | Mean Solubility (% Weight Loss) | Reference Study |
|---|---|---|
| Zinc Oxide-Eugenol Based | 0.81 - 0.98 | Poggio et al. (2010) researchgate.netnih.gov |
| Calcium Hydroxide Based | 0.87 - 0.88 | Poggio et al. (2010) researchgate.netnih.gov |
| Resin Based (AH Plus) | 0.14 - 0.17 | Poggio et al. (2010) researchgate.netnih.gov |
Mechanisms of Material Disintegration in Simulated Biological Environments
The disintegration of CRCS in simulated biological fluids is a multi-faceted process involving both its ZOE matrix and its calcium hydroxide component.
The primary mechanism for the breakdown of the zinc oxide-eugenol matrix involves two key processes: the leaching of unreacted eugenol (B1671780) from the set material and the hydrolysis of the zinc eugenolate chelate. mdpi.com This chemical breakdown can lead to increased porosity and a reduction in the cohesive strength of the sealer over time. mdpi.com The chemical bond between zinc oxide and eugenol is considered unstable, leading to a continuous oxidation process that can alter the material's properties. worldwidejournals.com
Factors Influencing Degradation Rate and Product Formation (e.g., pH, Fluid Flow)
Several environmental factors can influence the rate at which CRCS degrades and the byproducts that are formed.
pH of the Environment: The surrounding pH can affect the solubility of the sealer's components. Calcium hydroxide, being alkaline, will have its solubility influenced by the pH of the tissue fluids it contacts. While specific studies on the pH effect on CRCS are limited, research on other calcium-based sealers shows that variations in environmental pH can alter solubility and water sorption. nih.gov The release of hydroxyl ions from the calcium hydroxide in CRCS inherently creates a high pH environment, which in turn can influence local tissue response and material stability. nih.govijce.in
Fluid Flow and Availability: The rate of fluid exchange in the periapical region is a critical factor. In static or low-flow environments, the local fluid may become saturated with the sealer's ions (e.g., Ca²⁺, OH⁻, Zn²⁺), slowing down further dissolution. Conversely, in environments with higher fluid turnover, this equilibrium is not reached, leading to continuous and potentially faster degradation of the material. nih.gov In vitro tests that regularly change the immersion solution are designed to simulate this "worst-case" scenario of continuous dissolution. nih.gov
Presence of Other Chemicals: The chemical environment of the root canal system can impact the sealer. For instance, interactions between calcium hydroxide and components of the smear layer or irrigating solutions could potentially alter the sealer's surface chemistry and degradation profile.
The primary degradation products formed are dissolved zinc ions, eugenol, calcium ions, and hydroxyl ions, which are released into the surrounding medium.
Impact of Degradation on Sealing Integrity and Interfacial Characteristics
The degradation, solubility, and disintegration of a root canal sealer have a direct impact on its primary function: to provide a long-term, fluid-tight seal. denpedia.comuobaghdad.edu.iq
Material loss from dissolution can lead to the formation of voids and gaps at the interface between the sealer and the dentinal wall, or between the sealer and the core obturating material. nih.govmdpi.com These gaps can create pathways for microleakage, allowing bacteria and tissue fluids to penetrate the root canal system, which is a primary cause of endodontic treatment failure. nih.govmdpi.com
Studies have used methods like dye penetration and fluid filtration to assess the sealing ability of materials over time. nih.gov Research on a calcium hydroxide sealer (Sealapex) compared to a ZOE sealer (Tubli-Seal) over a 32-week period in a simulated in vitro model showed no statistically significant difference in dissolution, as measured by linear dye penetration. nih.gov This suggests that despite its inherent solubility, a well-formulated calcium hydroxide-containing sealer can maintain its sealing ability over the long term, comparable to traditional ZOE sealers. nih.gov However, the potential for shrinkage due to the leaching of components from the ZOE matrix remains a concern for long-term dimensional stability and sealing. mdpi.comdenpedia.com
Advanced Research Methodologies and Future Directions in Calcibiotic Root Canal Sealer Research
Innovations in Material Characterization Techniques
A thorough understanding of the physicochemical properties of Calcibiotic sealers is essential for predicting their clinical behavior and driving innovation. Modern material science offers a suite of advanced analytical techniques that provide insights at the molecular and nanostructural levels.
Advanced Spectroscopy (e.g., FTIR, Raman Spectroscopy for Crystalline Structure)
Spectroscopic methods are indispensable for analyzing the chemical composition and setting reactions of Calcibiotic sealers.
Fourier-Transform Infrared Spectroscopy (FTIR) provides reliable data on the chemical structures of endodontic sealers by identifying their organic and inorganic components. asme.org FTIR analysis is used to monitor the hydration reaction of calcium silicate-based materials, detecting the formation of calcium silicate (B1173343) hydrate (B1144303), a key component of the set sealer. nih.gov Studies have used FTIR to confirm the chemical composition of various bioceramic sealers, revealing characteristic bands that signify the presence of specific compounds like calcium chloride or povidone. asme.org Analysis of set samples can reveal the presence or absence of a free hydroxyl group from calcium hydroxide (B78521), which is a byproduct of the hydration of some calcium silicate materials and contributes to the material's high pH. nih.gov
Raman Spectroscopy is another powerful vibrational spectroscopy technique used to analyze the crystalline structure and phase composition of materials. It is particularly useful for evaluating the bioactivity of Calcibiotic sealers, specifically their ability to form apatite when in contact with physiological fluids. semanticscholar.org The characteristic Raman band for the phosphate (B84403) group in apatite allows for confirmation of its formation on the sealer's surface, a key indicator of bioactivity. researchgate.net This technique can also be employed to monitor the setting reaction of the sealer in real-time. researchgate.net
Interactive Table 1: Applications of Advanced Spectroscopy in Calcibiotic Sealer Research
| Technique | Application | Key Findings | References |
|---|---|---|---|
| FTIR | Chemical Composition Analysis | Identifies organic and inorganic components, such as calcium silicate hydrate and calcium carbonate, in set sealers. | asme.orgnih.gov |
| Setting Reaction Monitoring | Tracks the hydration of calcium silicates and the formation of byproducts like calcium hydroxide. | nih.govnih.gov | |
| Raman Spectroscopy | Crystalline Structure Analysis | Characterizes the phases present in the sealer before and after setting. | semanticscholar.orgresearchgate.net |
| Bioactivity Assessment | Confirms the formation of an apatite layer on the sealer surface when exposed to simulated body fluids. | semanticscholar.orgresearchgate.net |
High-Resolution Microscopy (e.g., TEM for Nanostructural Analysis)
Visualizing the material at the micro- and nanoscale is crucial for understanding its physical structure and its interface with dentin.
Transmission Electron Microscopy (TEM) offers ultra-high resolution imaging for the morphological analysis of nanoparticles incorporated into sealer formulations. For instance, TEM has been used to characterize bioactive glass nanoparticles (BGNPs), revealing their spherical morphology and average size, which is critical for their function within the sealer matrix. researchgate.net This level of nanostructural analysis is essential for developing and validating the synthesis of nanomaterials designed to enhance sealer properties.
Beyond TEM, other high-resolution imaging techniques like Nano-CT (Nano-Computed Tomography) are emerging as powerful tools. Nano-CT provides non-destructive, three-dimensional imaging at a higher resolution than conventional micro-CT. nih.gov Studies using nano-CT have demonstrated a greater ability to distinguish internal porosity and voids within the set sealer, offering a more accurate quantitative analysis of the root canal filling quality compared to micro-CT. nih.govplos.org Such analyses have shown that bioactive calcium silicate-based sealers can exhibit a lower incidence of voids compared to traditional epoxy resin-based sealers. nih.gov
Development of Novel Calcibiotic-Based Formulations
Future advancements in Calcibiotic sealers lie in creating new formulations with superior properties, moving beyond passive filling materials to active therapeutic agents.
Integration of Nanomaterials for Enhanced Properties
The field of nanotechnology offers significant opportunities to improve the physicochemical and biological properties of existing dental materials. The incorporation of nanomaterials into Calcibiotic sealers is a promising strategy to augment their performance.
Interactive Table 2: Nanomaterials Integrated into Calcibiotic Sealer Formulations
| Nanomaterial | Desired Enhancement | Mechanism of Action | References |
|---|---|---|---|
| Bioactive Glass (BG) | Enhanced Bioactivity | Releases ions that stimulate the formation of a hydroxyapatite (B223615) layer, promoting tissue regeneration. | researchgate.net |
| Silver (Ag) | Antibacterial Activity | Silver ions are highly toxic to a broad range of microbes, helping to disinfect the root canal system. | researchgate.net |
| Chitosan | Smear Layer Removal & Antibacterial | A natural polymer with chelating properties that can remove the smear layer and inherent antibacterial activity. | |
| Titanium Carbide, Carbon Nanotubes | Mechanical Reinforcement | High-strength nanomaterials intended to improve the durability and fracture resistance of the set sealer. |
Controlled Release Systems for Therapeutic Agents
A significant limitation of many root canal sealers is that their inherent antimicrobial properties are often short-lived. To address this, research is focused on developing Calcibiotic sealers that act as controlled-release systems for therapeutic agents.
By incorporating antimicrobial molecules into a polymer matrix within the sealer, a sustained release can be achieved over an extended period. This approach aims to provide long-term protection against persistent or secondary bacterial infections. For example, systems have been developed to provide a controlled release of iodine by linking it to ethyl cellulose (B213188) particles mixed into the sealer. Similarly, other antimicrobial agents like cetylpyridinium (B1207926) chloride (CPC) have been incorporated into sealer formulations, with studies measuring their release profile over several weeks. The development of these "drug-eluting" sealers represents a paradigm shift, transforming the root canal sealer into an active drug delivery platform for sustained disinfection.
Theoretical Modeling and Simulation of Material Behavior
While laboratory testing provides essential data, it can be time-consuming and may not fully replicate complex clinical conditions. Theoretical modeling and computational simulation offer a complementary approach to predict material behavior and optimize formulations before extensive experimental work.
Finite Element Analysis (FEA) is a powerful computational tool used to simulate how materials and structures respond to physical forces. In the context of Calcibiotic sealers, FEA is used to model a restored tooth and analyze the distribution of stresses within the root dentin under simulated occlusal loads. researchgate.net
FEA studies have compared the biomechanical performance of teeth filled with Calcibiotic (calcium silicate-based) sealers to those filled with traditional epoxy resin-based sealers. Findings suggest that due to their higher elastic modulus, which is closer to that of dentin, Calcibiotic sealers can distribute stresses more uniformly and effectively within their own structure. This leads to lower stress concentrations in the surrounding root dentin, which could theoretically reduce the risk of root fracture. FEA models can simulate various scenarios, such as the use of the sealer in bulk versus with a traditional core material like gutta-percha, or the application of vertical versus oblique forces, providing detailed qualitative information on the biomechanical interactions between the sealer and the tooth structure. researchgate.net This predictive capability is invaluable for understanding the long-term mechanical integrity of teeth restored with these advanced materials.
Comparative In Vitro and Ex Vivo Studies with Emerging Endodontic Materials
Direct comparative studies specifically investigating "Calcibiotic Root Canal Sealer" are not extensively available in the current body of scientific literature. However, as this compound is a calcium hydroxide-based formulation, it is possible to infer its potential performance characteristics by examining research on other sealers within this category against emerging endodontic materials, such as calcium silicate-based and epoxy resin-based sealers. net32.comdentistchannel.online These studies provide valuable insights into the biological and physical properties that are crucial for the clinical success of a root canal sealer.
In vitro studies are fundamental in isolating and assessing specific properties of endodontic sealers under controlled laboratory conditions. Common areas of investigation include cytotoxicity, antimicrobial activity, sealing ability, and dimensional stability. For instance, a comparative analysis of the cytotoxicity of different sealer types consistently demonstrates that calcium hydroxide-based sealers tend to exhibit mild cytotoxicity. bohrium.com
Ex vivo investigations, which utilize extracted teeth, offer a more clinically relevant model for assessing sealer performance. These studies often focus on the sealing ability and adaptation of the sealer to the root canal walls. While no specific ex vivo studies on this compound were identified, research on similar calcium hydroxide-based sealers provides a basis for understanding their potential behavior.
Below are interactive data tables summarizing findings from comparative studies on different types of root canal sealers, which can serve as a proxy for understanding the potential performance of this compound in relation to other materials.
Table 1: Comparative Cytotoxicity of Different Root Canal Sealer Types (In Vitro)
| Sealer Type | Cell Line | Assay | Key Findings |
| Calcium Hydroxide-based | Human Periodontal Ligament Stem Cells (hPDLSCs) | MTT Assay | Generally show good biocompatibility and lower cytotoxicity compared to some resin-based sealers. dntb.gov.ua |
| Calcium Silicate-based | Human Periodontal Ligament Stem Cells (hPDLSCs) | MTT Assay | Exhibit high biocompatibility and promote cell viability. dntb.gov.ua |
| Epoxy Resin-based | Human Periodontal Ligament Stem Cells (hPDLSCs) | MTT Assay | Can exhibit higher cytotoxicity, especially in the fresh state. dntb.gov.ua |
Table 2: Comparative Sealing Ability of Different Root Canal Sealer Types (Ex Vivo)
| Sealer Type | Methodology | Key Findings |
| Calcium Hydroxide-based | Glucose Penetration Test | Sealing ability can be variable and may not be superior to other sealer types. bohrium.com |
| Calcium Silicate-based | Glucose Penetration Test | Often demonstrate better sealing ability compared to calcium hydroxide and some resin-based sealers. nih.gov |
| Epoxy Resin-based | Glucose Penetration Test | Generally show good sealing ability, though this can be influenced by the presence of moisture. nih.gov |
Methodological Standardization in Academic Research of Root Canal Sealers
Key areas where standardization is crucial include:
Sample Preparation: The methods for mixing and applying the sealer, as well as the dimensions of the test specimens, should be consistent.
Testing Models: Whether in vitro or ex vivo, the choice of cell lines, bacterial strains, and tooth models can significantly influence the outcome. The use of standardized models, such as contralateral teeth in ex vivo studies, can help provide more balanced experimental groups. scispace.com
Evaluation Parameters: The specific assays and measurement techniques used to assess properties like cytotoxicity, sealing ability, and biocompatibility should be uniformly applied. For instance, the International Organization for Standardization (ISO) provides standards for some aspects of dental materials testing, which should be adhered to. angelus-japan.co.jp
Time Intervals: The time points at which evaluations are made (e.g., immediately after mixing, after 24 hours, after 7 days) are critical, as the properties of sealers can change over time as they set.
The establishment of standardized guidelines for the preclinical evaluation of root canal sealers would enhance the validity of research in this field. This would allow for more meaningful comparisons between different materials, including this compound, and emerging technologies, ultimately leading to more evidence-based clinical practice.
Q & A
Q. How can long-term bioactivity of Calcibiotic be assessed in vivo while controlling for confounding factors like saliva exposure?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
